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Compound of Interest

Compound Name: CSLP37
Cat. No.: B11936516
Get Quote
\ J

This document provides immediate safety and logistical guidance for the proper handling and
disposal of CSLP37, a selective RIPK2 inhibitor used in laboratory research. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Chemical and Physical Properties

For easy reference, the key quantitative data for CSLP37 are summarized in the table below.
This information is essential for safe handling and storage.

Property Value Source
CAS Number 2244984-64-1 [1][2]
Molecular Formula C25H30FNs03S N/A
Molecular Weight 499.60 g/mol [1]

ICso0 16.3 nM for RIPK2 [1]
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Pre-Disposal Safety Precautions

Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for CSLP37. While not readily available in public domains, the SDS can and should be
requested from the supplier. Chemical suppliers like MedchemExpress indicate that an SDS is
available upon request.

Standard Laboratory Personal Protective Equipment (PPE) is mandatory when handling
CSLP37:

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemically resistant gloves.

Body Protection: A lab coat is required.

Respiratory Protection: If handling the powder form and there is a risk of inhalation, use a
respirator.

Work should always be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.

Step-by-Step Disposal Protocol

The proper disposal of CSLP37 is critical to prevent environmental contamination and ensure
personnel safety. The following step-by-step procedures are based on general best practices
for the disposal of potent, biologically active small molecules. Always follow your institution's
specific guidelines and all local, state, and federal regulations for hazardous waste disposal.

o Waste Categorization and Segregation:

o Solid Waste: This category includes unused or expired CSLP37 powder, contaminated
PPE (such as gloves and weighing papers), and any other lab materials that have come
into direct contact with the solid compound.

o Liquid Waste: This includes any solutions containing CSLP37, such as stock solutions,
experimental media, and solvents used for cleaning contaminated glassware.
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» Solid Waste Disposal:

o Collection: Carefully place all solid waste into a dedicated, clearly labeled hazardous
waste container. The container must be sealable and made of a material compatible with
chemical waste.

o Labeling: The waste container must be labeled with "Hazardous Waste," the name of the
chemical (CSLP37), and any other information required by your institution's environmental
health and safety (EHS) office.

o Storage: Store the sealed container in a designated, secure area for hazardous waste
pickup.

 Liquid Waste Disposal:

o Collection: Collect all liquid waste containing CSLP37 in a separate, dedicated, and clearly
labeled hazardous waste container. The container must be leak-proof.

o Secondary Containment: Always store the liquid waste container within a secondary
containment unit to prevent spills.

o Labeling: As with solid waste, the container must be clearly labeled as "Hazardous Waste"
and include the chemical name (CSLP37) and its concentration.

o Storage: Store the sealed container in the designated hazardous waste storage area.

e Decontamination of Glassware and Surfaces:

o Rinsing: Glassware that has been in contact with CSLP37 should be rinsed with an
appropriate solvent (e.g., ethanol or acetone) to remove any residue.

o Rinsate Collection: The initial rinsate is considered hazardous liquid waste and must be
collected in the designated liquid waste container.

o Washing: After the initial rinse, glassware can be washed using standard laboratory
procedures.
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o Surface Cleaning: Any spills should be immediately cleaned up using appropriate
absorbent materials. The contaminated absorbent materials must be disposed of as solid
hazardous waste.

Experimental Workflow for Safe Disposal

The following diagram illustrates the logical workflow for the proper disposal of CSLP37, from
handling to final waste pickup.
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Caption: Workflow for the safe disposal of CSLP37.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11936516/docs?utm_src=pdf-body-img#essential-safety-and-disposal-procedures-for-cslp37
https://www.benchchem.com/product/b11936516/docs?utm_src=pdf-body#essential-safety-and-disposal-procedures-for-cslp37
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

This procedural guidance is intended to supplement, not replace, comprehensive training and
the specific protocols provided by your institution's environmental health and safety
department. Always prioritize safety and regulatory compliance when handling and disposing of
any laboratory chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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